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Compound of Interest

Compound Name: Tributyl phosphate

Cat. No.: B1683023

An In-depth Examination of its Molecular Structure, Properties, Synthesis, and Applications

Abstract

Tributyl phosphate (TBP), an organophosphorus compound with the chemical formula
(CHsCH2CH2CH20)3PO, is a colorless and odorless liquid with significant applications across
various scientific and industrial domains.[1] This technical guide provides a comprehensive
overview of TBP, focusing on its molecular structure, physicochemical properties, synthesis
methodologies, and its roles in solvent extraction, biopharmaceutical purification, and its
toxicological impact through the modulation of cellular signaling pathways. This document is
intended for researchers, scientists, and professionals in drug development who require a
detailed understanding of this versatile solvent and extractant.

Molecular Structure and Identification

Tributyl phosphate is the tributyl ester of phosphoric acid.[1][2] The central phosphorus atom
is double-bonded to one oxygen atom and single-bonded to three butoxy groups.

CAS Number: 126-73-8[1][3]

Molecular Formula: C12H2704P[1][2][3]
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Physicochemical Properties

A summary of the key physicochemical properties of tributyl phosphate is presented in the
table below. This data is essential for its application in experimental settings, particularly in
solvent extraction and purification protocols.

Property Value Reference
Molecular Weight 266.31 g/mol [2]
Appearance Colorless, odorless liquid [1]

Density 0.979 g/mL at 25 °C

Boiling Point 289 °C (decomposes)

Melting Point <-80°C

Solubility in Water ~400 mg/L

log P (Octanol/Water) 3.99-4.01 [4]

Synthesis of Tributyl Phosphate

Tributyl phosphate is commercially manufactured through the esterification of phosphoryl
chloride (POCIs) with n-butanol (CaHsOH).[1] The reaction proceeds as follows:

POCIs + 3 CaHosOH — PO(OCaHo)s + 3 HCI

Experimental Protocol: Laboratory-Scale Synthesis

This protocol describes a common laboratory method for the synthesis of tributyl phosphate.
Materials:

e Phosphorus oxychloride (POCIs)

e n-Butanol (dry)

e Pyridine (dry)
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e Benzene (dry)
e Deionized water
e Anhydrous sodium sulfate or magnesium sulfate

Equipment:

1-liter four-necked flask

« Efficient condenser
 Airtight mechanical stirrer
e Dropping funnel

e Thermometer

* Ice-salt bath

e Heating mantle

e Separatory funnel

e Rotary evaporator

e Vacuum distillation apparatus
Procedure:

e Reaction Setup: In the four-necked flask, combine 137 ml (111 g) of dry n-butanol, 132.5 ml
(130 g) of dry pyridine, and 140 ml of dry benzene.

e Cooling: Place the flask in an ice-salt bath and stir the mixture until the temperature drops to
-5°C.

o Addition of POCls: Slowly add 40.5 ml (76.5 g) of freshly distilled phosphorus oxychloride
from the dropping funnel. Maintain the reaction temperature below 10°C throughout the
addition.
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Reflux: After the addition is complete, gently reflux the mixture for 2 hours.

Quenching and Extraction: Cool the reaction mixture to room temperature. Add 250 ml of
water to dissolve the pyridine hydrochloride precipitate. Transfer the mixture to a separatory
funnel and separate the benzene layer.

Washing: Wash the organic layer several times with water until the aqueous washings are
neutral.

Drying: Dry the benzene layer over anhydrous sodium or magnesium sulfate.

Solvent Removal: Remove the benzene by evaporation under reduced pressure using a
rotary evaporator.

Purification: Purify the crude tributyl phosphate by vacuum distillation. Collect the fraction
boiling at 160-162°C/15 mmHg or 138-140°C/6 mmHg. The expected yield of pure tributyl
phosphate is approximately 95 g.
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Tributyl Phosphate Synthesis Workflow
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Tributyl Phosphate Synthesis Workflow
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Applications in Research and Development

Tributyl phosphate's primary utility stems from its excellent solvent properties and its ability to
act as a neutral extractant for a variety of metal ions.

Solvent Extraction of Metals

TBP is extensively used in hydrometallurgy and the nuclear industry for the selective extraction
and purification of metals.[5] A prominent example is its application in the PUREX (Plutonium
and Uranium Recovery by Extraction) process, where a 15-40% solution of TBP in a
hydrocarbon diluent like kerosene is used to separate uranium and plutonium from spent
nuclear fuel dissolved in nitric acid.[1] The extraction mechanism involves the formation of
stable, neutral complexes with metal nitrates, which are soluble in the organic phase.

Experimental Protocol: General Metal Extraction

This protocol outlines a generalized procedure for the liquid-liquid extraction of a metal ion from
an aqueous solution using TBP.

Materials:

Tributyl phosphate (TBP)

o Kerosene or dodecane (diluent)

o Metal salt solution in nitric acid (aqueous feed)

« Nitric acid (for scrubbing, if necessary)

 Stripping solution (e.g., dilute nitric acid or complexing agent)

e Deionized water

Equipment:

e Separatory funnels

e Mechanical shaker (optional)
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o Beakers

e Volumetric flasks

e Analytical instrumentation for metal concentration determination (e.g., ICP-MS, AAS)

Procedure:

e Organic Phase Preparation: Prepare a 30% (v/v) solution of TBP in kerosene by mixing 30
mL of TBP with 70 mL of kerosene in a volumetric flask.

» Agueous Feed Preparation: Dissolve a known quantity of the metal salt in deionized water
and adjust the acidity to the desired concentration using nitric acid.

o Extraction: a. Place equal volumes of the aqueous feed and the organic phase (e.g., 20 mL
each) into a separatory funnel. b. Shake the funnel vigorously for a predetermined time (e.g.,
5-10 minutes) to ensure thorough mixing and mass transfer. A mechanical shaker can be
used for consistency. c. Allow the two phases to separate completely. The less dense
organic phase will be on top. d. Carefully separate and collect the aqueous phase (raffinate)
and the TBP phase (loaded organic).

e Scrubbing (Optional): To remove co-extracted impurities, the loaded organic phase can be
"scrubbed" by contacting it with a fresh aqueous solution (e.g., dilute nitric acid).

 Stripping: To recover the extracted metal, contact the loaded organic phase with a suitable
stripping solution. This will transfer the metal ions back to the aqueous phase.

» Analysis: Determine the metal concentration in the initial aqueous feed, the raffinate, the
loaded organic, and the strip solution to calculate the distribution ratio and extraction
efficiency.
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Metal Extraction Workflow using TBP
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Metal Extraction Workflow using TBP
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Applications in the Pharmaceutical and
Biopharmaceutical Industry

In the pharmaceutical sector, TBP is utilized for its solvent properties in the formulation and
production of various drugs.[6] It can also be employed in the purification of pharmaceutical
intermediates. Furthermore, TBP is recognized for its role as an antibiotic and antimicrobial
agent, making it a valuable raw material in the development of hygiene products and
disinfectants.[4]

Toxicological Profile and Signaling Pathways

While highly useful, tributyl phosphate is not without toxicological concerns. It is known to be
a neurotoxic compound and an irritant. Recent studies have begun to elucidate the molecular
mechanisms underlying its toxicity, particularly its impact on cellular signaling pathways.

Exposure to TBP has been shown to induce apoptosis (programmed cell death) and cell cycle
arrest in human liver carcinoma (HepG2) cells.[3] The underlying mechanism involves the
generation of reactive oxygen species (ROS), leading to oxidative stress.[3] This oxidative
stress, in turn, activates the mitogen-activated protein kinase (MAPK) signaling pathway.[3]
Specifically, TBP activates the c-Jun N-terminal kinase (JNK) and extracellular signal-regulated
kinase (ERK1/2) pathways, while inhibiting p38 MAPK in a concentration-dependent manner.[3]
The activation of these pathways contributes to mitochondria- and p53-mediated apoptosis.[3]
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TBP-Induced Apoptosis Signaling Pathway
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TBP-Induced Apoptosis Signaling Pathway

Conclusion

Tributyl phosphate is a chemical of significant industrial and research importance, with well-
established protocols for its synthesis and application, particularly in solvent extraction. Its
utility in the pharmaceutical and biopharmaceutical fields is also noteworthy. However, its
toxicological profile, including its ability to modulate key cellular signaling pathways such as the
MAPK pathway, necessitates careful handling and consideration of its environmental and
health impacts. A thorough understanding of both its beneficial properties and its potential
hazards is crucial for its responsible use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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